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Compound of Interest

Compound Name: CellTracker Red CMTPX

Cat. No.: B12398355 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling and disposal of chemical reagents are paramount. This document provides

essential safety and logistical information for CellTracker Red CMTPX, a fluorescent dye used

for long-term cell tracing. Adherence to these procedures is critical for ensuring laboratory

safety and regulatory compliance.

Immediate Safety and Handling Precautions
CellTracker Red CMTPX is typically supplied as a solid and dissolved in anhydrous

dimethylsulfoxide (DMSO) to create a stock solution.[1][2] DMSO is known to facilitate the entry

of organic molecules into tissues.[3][4] Therefore, appropriate personal protective equipment

(PPE), including gloves, protective clothing, and eye/face protection, must be worn at all times

when handling the dye solution.[3][4] All handling should be performed in a well-ventilated area

or a chemical fume hood.

Step-by-Step Disposal Procedures
The primary directive from manufacturers regarding the disposal of CellTracker Red CMTPX is

to act in accordance with all applicable local, state, and federal regulations.[3][4] There are no

product-specific disposal methods that supersede institutional and local guidelines for chemical

waste.

1. Waste Segregation:
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Solid Waste: Any unused solid CellTracker Red CMTPX powder should be treated as

chemical waste.

Liquid Waste: The DMSO stock solution, working solutions containing the dye, and any

contaminated media or buffers should be collected in a designated hazardous waste

container. Do not mix with aqueous waste unless permitted by your institution's safety

protocols.

Contaminated Labware: Pipette tips, centrifuge tubes, flasks, and any other disposable

materials that have come into contact with CellTracker Red CMTPX should be disposed of

as solid chemical waste.

2. Waste Collection and Storage:

Use clearly labeled, leak-proof containers for all waste streams. The labels should include

"Hazardous Waste," the name of the chemical (CellTracker Red CMTPX in DMSO), and the

primary hazards (e.g., "Combustible," "Irritant").

Store waste containers in a designated, secondary containment area away from

incompatible materials.

3. Institutional Waste Pickup:

Follow your institution's established procedures for the pickup and disposal of chemical

waste. Contact your Environmental Health and Safety (EHS) department for specific

guidance and to schedule a waste pickup.

Quantitative Data for CellTracker Red CMTPX
For ease of reference, the key quantitative properties of CellTracker Red CMTPX are

summarized in the table below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b12398355?utm_src=pdf-body
https://www.benchchem.com/product/b12398355?utm_src=pdf-body
https://www.benchchem.com/product/b12398355?utm_src=pdf-body
https://www.benchchem.com/product/b12398355?utm_src=pdf-body
https://www.benchchem.com/product/b12398355?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₄₂H₄₀ClN₃O₄

Molecular Weight 686.2 g/mol

Excitation Maximum (Ex) 577 nm

Emission Maximum (Em) 602 nm

Recommended Stock Solution 2 mM in anhydrous DMSO

Recommended Working Conc. 0.5 - 25 µM in serum-free medium

Data sourced from multiple supplier technical data sheets.[1][5]

Experimental Workflow and Signaling
CellTracker Red CMTPX is a cell-permeable dye that becomes fluorescent once inside the

cell.[1][5] It contains a chloromethyl group that reacts with thiol groups, particularly on

glutathione, in a reaction mediated by glutathione S-transferase.[3][4] This converts the dye

into a cell-impermeant product, ensuring it is well-retained within the cells for extended periods,

often through several cell divisions.[1][2][4][6]

Below is a diagram illustrating the typical experimental workflow for using CellTracker Red
CMTPX.
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Preparation

Staining Protocol

Analysis

Prepare 2 mM Stock Solution
(in anhydrous DMSO)

Dilute to 0.5-25 µM Working Solution
(in serum-free medium)

Dilute

Harvest and Resuspend Cells

Warm Working Solution to 37°C

Equilibrate

Incubate Cells with Working Solution
(15-45 min at 37°C)

Add

Image Cells
(Fluorescence Microscopy or Flow Cytometry)

Remove Staining Solution and Wash Cells

Centrifuge

Proceed to

Click to download full resolution via product page

Caption: Experimental workflow for staining cells with CellTracker Red CMTPX.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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